Cas no 35672-52-7 (Benzene,1-ethoxy-4-(phenylmethyl)-)
35672-52-7 structure
Product Name:Benzene,1-ethoxy-4-(phenylmethyl)-
CAS No:35672-52-7
MF:C15H16O
MW:212.286944389343
CID:321751
PubChem ID:251334
Update Time:2025-04-19
Benzene,1-ethoxy-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethoxy-4-(phenylmethyl)-
- 1-benzyl-4-ethoxybenzene
- NSC71634
- DTXSID30290896
- NSC-71634
- 35672-52-7
- SCHEMBL10062561
-
- Inchi: 1S/C15H16O/c1-2-16-15-10-8-14(9-11-15)12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
- InChI Key: WFYBLFWSJYBHCK-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 212.12018
- Monoisotopic Mass: 212.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene,1-ethoxy-4-(phenylmethyl)- Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
35672-52-7 (Benzene,1-ethoxy-4-(phenylmethyl)-) Related Products
- 22545-15-9(2-(4-Ethoxyphenyl)ethanol)
- 726-18-1(4,4'-Dimethoxydiphenylmethane)
- 40515-89-7(Phenethoxybenzene)
- 1585-06-4(4-Ethylphenetole)
- 834-14-0(4-Methoxydiphenylmethane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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